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Compound of Interest

Compound Name: Dammarenolic acid

Cat. No.: B1260506

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of dammarenolic acid as a
potential therapeutic agent against the Human Immunodeficiency Virus (HIV). This document
includes a summary of its anti-HIV activity, detailed protocols for key experimental assays, and
visualizations of its proposed mechanism of action and experimental workflows.

Introduction

Dammarenolic acid, a 3,4-secodammarane triterpenoid isolated from plants of the Aglaia
species, has demonstrated potent anti-retroviral activity in vitro.[1] It has been identified as a
promising lead compound for the development of novel antiretroviral drugs.[1] This document
outlines the current understanding of dammarenolic acid's anti-HIV properties and provides
standardized protocols for its further investigation.

Quantitative Data Summary

The anti-HIV-1 activity and cytotoxicity of dammarenolic acid have been evaluated in vitro.
The following table summarizes the key quantitative data.
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Proposed Mechanism of Action

Time-of-addition experiments have suggested that dammarenolic acid acts at an early stage
of the HIV-1 replication cycle.[1] Its kinetic profile is similar to that of Nevirapine, a well-
characterized non-nucleoside reverse transcriptase inhibitor (NNRTI).[1] This suggests that
dammarenolic acid may exert its anti-HIV effect by inhibiting the reverse transcriptase (RT)
enzyme, which is crucial for the conversion of viral RNA into DNA.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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